N-(2-methoxyethyl)-N'-(2-thienylmethyl)thiourea

• IUPAC Name: 1-(2-methoxyethyl)-3-(thiophen-2-ylmethyl)thiourea
• InChI: InChI=1S/C9H14N2OS2/c1-12-5-4-10-9(13)11-7-8-3-2-6-14-8/h2-3,6H,4-5,7H2,1H3,(H2,10,11,13)
• InChI Key: OWQBQLTXCPGKTM-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=S)NCC1=CC=CS1
• Molecular Formula: C9H14N2OS2
• DSSTOX Substance ID: DTXSID901333653
• Molecular Weight: 230.4 g/mol
• Solubility: 31.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 706773-20-8

Description

N-(2-methoxyethyl)-N'-(2-thienylmethyl)thiourea, commonly known as METT, is a thiourea derivative that has been extensively studied for its potential applications in various scientific fields. This compound has shown promising results in the areas of cancer research, neuroprotection, and as an anti-inflammatory agent.

Mechanism of Action

The mechanism of action of METT is not fully understood, but it is believed to be related to its ability to inhibit the activity of enzymes such as thioredoxin reductase and cyclooxygenase-2, which are involved in various cellular processes. In addition, METT has been shown to induce apoptosis in cancer cells, which is believed to be one of the main mechanisms by which it inhibits cancer cell growth and proliferation.
Biochemical and Physiological Effects:
METT has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, protection of neurons from oxidative stress and inflammation, and anti-inflammatory properties. In addition, METT has also been shown to have antioxidant properties, which can help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the main advantages of METT is its simple and efficient synthesis method, which makes it ideal for large-scale production. In addition, METT has been shown to have promising results in various scientific fields, making it a potential candidate for further research and development. However, one of the limitations of METT is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research and development of METT. One potential direction is to further investigate its potential as a cancer therapy, particularly in combination with other anti-cancer drugs. Another potential direction is to investigate its potential as a neuroprotective agent in the treatment of neurodegenerative diseases. In addition, further research is needed to fully understand the mechanism of action of METT and its potential applications in other scientific fields.

Scientific Research Applications

METT has been extensively studied for its potential applications in various scientific fields. In cancer research, METT has been shown to inhibit the growth and proliferation of cancer cells, making it a potential candidate for cancer therapy. In neuroprotection, METT has been shown to protect neurons from oxidative stress and inflammation, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In addition, METT has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.